1-(1-ethyl-1H-indol-3-yl)-3-(3-morpholinopropyl)urea
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Description
1-(1-ethyl-1H-indol-3-yl)-3-(3-morpholinopropyl)urea, also known as EIPU, is a chemical compound that has been studied for its potential use in scientific research. It is a urea derivative and has been found to have interesting properties that make it useful in various applications.
Scientific Research Applications
Synthesis and Biochemical Evaluation
Research on similar urea derivatives, like flexible 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas, has been aimed at optimizing pharmacophoric elements for antiacetylcholinesterase activity. These efforts involve tweaking spacer length and substituent groups to enhance interaction with enzyme hydrophobic binding sites, indicating a significant interest in developing therapeutic agents (Vidaluc et al., 1995).
Crystal Structure Analysis
Studies have also delved into the crystal structure of compounds with the indol-3-yl motif, revealing insights into their structural configuration and potential interactions based on hydrogen bonding patterns. This kind of analysis aids in understanding the physical and chemical properties critical for biological activity (Saharin et al., 2008).
Chemical Synthesis and Catalysis
Further research involves the synthesis of α-substituted phosphonates and urea derivatives from specific reactants, demonstrating the compound's utility in creating novel chemical entities. These synthesized compounds are studied for their potential applications in various chemical reactions and as intermediates in pharmaceutical synthesis (Köckritz & Schnell, 1993).
Metabolite Analysis
The metabolism of synthetic cannabinoids, such as JWH-200, which shares structural similarities with the compound , has been extensively studied to identify metabolic markers for misuse detection. Understanding the metabolic pathways and identifying major metabolites are crucial for forensic and toxicological analysis (De Brabanter et al., 2013).
Material Science Applications
Silatranes with urea functionality are synthesized and characterized for their structural aspects, demonstrating the compound's relevance in materials science. These studies contribute to the development of new materials with potential applications in catalysis, surface science, and nanotechnology (Puri et al., 2011).
properties
IUPAC Name |
1-(1-ethylindol-3-yl)-3-(3-morpholin-4-ylpropyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N4O2/c1-2-22-14-16(15-6-3-4-7-17(15)22)20-18(23)19-8-5-9-21-10-12-24-13-11-21/h3-4,6-7,14H,2,5,8-13H2,1H3,(H2,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWKDXHWWELHVJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C2=CC=CC=C21)NC(=O)NCCCN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-ethyl-1H-indol-3-yl)-3-(3-morpholinopropyl)urea |
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